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Compound of Interest

Compound Name: Marmin acetonide

Cat. No.: B1150826 Get Quote

For the attention of: Researchers, scientists, and drug development professionals.

Abstract: This technical guide provides a comprehensive overview of the known physical and

chemical properties of Marmin. Data has been compiled from various scientific sources to

create a centralized repository of information for research and development purposes. It is

important to note that information regarding "Marmin acetonide" is not readily available in the

scientific literature, suggesting it may be an uncharacterized derivative. This document focuses

on the parent compound, Marmin.

Introduction
Marmin is a natural coumarin compound that has been isolated from various plant species. As

a member of the coumarin family, it exhibits a range of interesting biological activities. This

guide summarizes its fundamental physical and chemical characteristics to support further

investigation and application in drug discovery and development.

Physicochemical Properties
A summary of the key physical and chemical properties of Marmin is presented below. These

properties are essential for understanding its behavior in biological and chemical systems.
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Property Value Source

Molecular Formula C₁₉H₂₄O₅ [1]

Molecular Weight 332.39 g/mol [2]

IUPAC Name

7-[(E,6R)-6,7-dihydroxy-3,7-

dimethyloct-2-enoxy]chromen-

2-one

[1]

CAS Number 14957-38-1 [1][2]

LogP (Octanol/Water Partition

Coefficient)
3.030 (Calculated)

Water Solubility (logS) -8.92 (Calculated)

McGowan's Characteristic

Volume (McVol)
260.400 ml/mol (Calculated)

Kovats Retention Index (Semi-

standard non-polar)
2985

Experimental Data
Currently, detailed experimental protocols for the synthesis and analysis of Marmin are not

widely available in the public domain. The data presented in this guide are primarily derived

from computational predictions and database entries.

Biological Activity and Signaling Pathways
While this guide focuses on the physicochemical properties of Marmin, it is worth noting that

coumarin compounds, in general, are known to interact with various biological pathways.

However, specific signaling pathways for Marmin are not extensively documented in the

available literature. Further research is required to elucidate its mechanism of action and

potential therapeutic targets.
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Initial searches for "Marmin acetonide" did not yield any specific information for a compound

with this name. It is possible that this is a novel, uncharacterized derivative of Marmin. For

clarity, "Triamcinolone acetonide" is a well-characterized synthetic corticosteroid and is a

distinct chemical entity from Marmin. It is crucial to avoid confusion between these two

compounds.

Conclusion
This technical guide provides a summary of the currently available physical and chemical data

for Marmin. The lack of extensive experimental protocols and biological pathway information

highlights opportunities for future research. The scientific community is encouraged to

undertake further studies to expand our understanding of this natural compound and its

potential applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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